molecular formula C17H18O3 B8511121 4-(3-Phenylpropoxy)benzoic acid, methyl ester

4-(3-Phenylpropoxy)benzoic acid, methyl ester

Cat. No.: B8511121
M. Wt: 270.32 g/mol
InChI Key: OPOQLTUWTGBFCO-UHFFFAOYSA-N
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Description

4-(3-Phenylpropoxy)benzoic acid, methyl ester is a useful research compound. Its molecular formula is C17H18O3 and its molecular weight is 270.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H18O3

Molecular Weight

270.32 g/mol

IUPAC Name

methyl 4-(3-phenylpropoxy)benzoate

InChI

InChI=1S/C17H18O3/c1-19-17(18)15-9-11-16(12-10-15)20-13-5-8-14-6-3-2-4-7-14/h2-4,6-7,9-12H,5,8,13H2,1H3

InChI Key

OPOQLTUWTGBFCO-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=C(C=C1)OCCCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of p-hydroxybenzoic acid, methyl ester (2.0 g, 13.2 mmol) in toluene/DMF (2:1) under argon was added NaH (630 mg, 2.0 eq.). After stirring for 15 minutes 3-phenylpropyl bromide (3.0 ml, 1.5 eq.) was added and the mixture refluxed for 4 hours. The solution was diluted with EtOAc and water. The organic layer was washed with H2O, 5% KHSO4 and brine, then dried over anhydrous MgSO4. Concentration in vacuo gave a yellow oil which solidified upon standing. Recrystallization from hexane/EtOAc gave title compound, a cream colored solid, 1.35 g (38%).
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Synthesis routes and methods II

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Using the general method of Compound 80 Part A, methyl 4-hydroxybenzoate (3.0 g, 19.7 mmole)was reacted with 1-bromo-3-phenylpropane (3.1 mL, 20.4 mmole) to provide 4.8 g of methyl 4-(3-phenylpropyloxy)benzoate as a white crystalline solid, m.p. 61.0°-61.5° C.
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